Methodological & Application

Check Availability & Pricing

BENCHE

Application Note: HPLC-DAD Analysis of
Robinetinidin Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Robinetinidin chloride

. Get Quote

Cat. No.: B192280

For Researchers, Scientists, and Drug Development Professionals

Introduction

Robinetinidin chloride is an anthocyanidin, a class of flavonoids responsible for the red,
purple, and blue pigments in many plants.[1] As a natural product, it is of significant interest to
researchers for its potential antioxidant properties and its role in plant biochemistry.[1] In
scientific research, Robinetinidin chloride is utilized as an analytical standard for the
identification and quantification of flavonoids in plant extracts and is studied for its potential
health benefits in mitigating conditions related to oxidative stress. This application note
provides a detailed protocol for the analysis of Robinetinidin chloride using High-
Performance Liquid Chromatography with a Diode-Array Detector (HPLC-DAD), a common and
reliable method for the separation and quantification of anthocyanidins.

Physicochemical Properties of Robinetinidin Chloride

Property Value

Molecular Formula C15H11ClOse

Molecular Weight 322.7 g/mol

CAS Number 3020-09-5

Synonyms 3,3.,4',5',7-Pentahydroxyflavylium chloride

© 2025 BenchChem. All rights reserved.

1/6 Tech Support


https://www.benchchem.com/product/b192280?utm_src=pdf-interest
https://www.benchchem.com/product/b192280?utm_src=pdf-body
https://www.biosynth.com/p/FR65448/3020-09-5-robinetinidin-chloride
https://www.biosynth.com/p/FR65448/3020-09-5-robinetinidin-chloride
https://www.benchchem.com/product/b192280?utm_src=pdf-body
https://www.benchchem.com/product/b192280?utm_src=pdf-body
https://www.benchchem.com/product/b192280?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Experimental Protocol

This protocol outlines the necessary steps for the analysis of Robinetinidin chloride using a
standard HPLC-DAD system.

Instrumentation and Materials

e HPLC System: An Agilent 1260 Infinity Il LC System or equivalent, equipped with a
quaternary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

e Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size) is
recommended for the separation of anthocyanidins.

e Reagents:

Robinetinidin chloride reference standard

[¢]

[¢]

Methanol (HPLC grade)

o

Acetonitrile (HPLC grade)

o

Formic acid (or Trifluoroacetic acid - TFA)

[¢]

Ultrapure water
o Standard and Sample Preparation:

o Standard Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Robinetinidin chloride
and dissolve it in 10 mL of methanol containing 0.1% HCI. This acidic condition is crucial
for maintaining the stability of the flavylium cation.

o Working Standard Solutions: Prepare a series of dilutions from the stock solution using the
mobile phase as the diluent to construct a calibration curve (e.g., 1, 5, 10, 25, 50, 100
pg/mL).

o Sample Preparation: For plant extracts, a solid-phase extraction (SPE) may be necessary
to clean up the sample. The final extract should be dissolved in the same solvent as the
standard. All solutions should be filtered through a 0.45 pum syringe filter before injection.
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Chromatographic Conditions

Parameter Recommended Setting

Column C18 Reversed-Phase (250 mm x 4.6 mm, 5 um)
Mobile Phase A Water with 5% Formic Acid

Mobile Phase B Acetonitrile with 5% Formic Acid

0-5 min: 10% B5-20 min: 10-30% B20-25 min:

Gradient Elution . o
30-50% B25-30 min: 50-10% B (return to initial)

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 pyL
DAD Wavelength 520 nm

Data Presentation and Method Validation

The following tables present representative data for the validation of an anthocyanidin analysis
method. This data is illustrative and should be determined experimentally for Robinetinidin
chloride.

Table 1: Chromatographic Parameters (Representative)

Analyte Retention Time (min)

Robinetinidin chloride 18.5

Table 2: Method Validation Parameters (Representative)
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Parameter Result
Linearity Range (ug/mL) 1-100
Correlation Coefficient (r?) >0.999
LOD (ug/mL) 0.25

LOQ (ng/mL) 0.75
Precision (%RSD) <2%
Accuracy (% Recovery) 98 - 102%

Visualization of Experimental Workflow
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Caption: Workflow for HPLC-DAD analysis of Robinetinidin chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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